Cas no 1781136-93-3 (5-cyclobutyl-1-cyclopentyl-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 5-cyclobutyl-1-cyclopentyl-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 1781136-93-3
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• CID: 5564866
• PubChem ID: 105474429
• Update Time: 2025-05-19

5-cyclobutyl-1-cyclopentyl-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1781136-93-3
• EN300-1594822
• 5-cyclobutyl-1-cyclopentyl-1H-1,2,3-triazole-4-carbaldehyde

• Inchi： 1S/C12H17N3O/c16-8-11-12(9-4-3-5-9)15(14-13-11)10-6-1-2-7-10/h8-10H,1-7H2
• InChI Key： VYCXIAHMVBRLAB-UHFFFAOYSA-N
• SMILES： O=CC1=C(C2CCC2)N(C2CCCC2)N=N1

Computed Properties

• Exact Mass: 219.137162174g/mol
• Monoisotopic Mass: 219.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.8Ų

Additional information on 5-cyclobutyl-1-cyclopentyl-1H-1,2,3-triazole-4-carbaldehyde

Introduction to 5-cyclobutyl-1-cyclopentyl-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 1781136-93-3)

5-cyclobutyl-1-cyclopentyl-1H-1,2,3-triazole-4-carbaldehyde, with the CAS number 1781136-93-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its unique structural features, including a cyclobutyl and cyclopentyl substituent attached to a 1,2,3-triazole ring, which is further functionalized with an aldehyde group. The combination of these structural elements endows the compound with a range of potential biological activities and applications.

The synthesis of 5-cyclobutyl-1-cyclopentyl-1H-1,2,3-triazole-4-carbaldehyde typically involves the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a powerful and versatile method for constructing 1,2,3-triazoles. This reaction is known for its high efficiency and selectivity, making it a preferred choice for the preparation of complex molecules. Recent advancements in the field have further optimized this synthetic route, leading to improved yields and purity of the final product.

In terms of its biological activity, 5-cyclobutyl-1-cyclopentyl-1H-1,2,3-triazole-4-carbaldehyde has been studied for its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising inhibitory effects on various enzymes and receptors, making it a valuable candidate for the development of novel therapeutic agents. For instance, studies have demonstrated its ability to modulate G protein-coupled receptors (GPCRs), which are important targets in the treatment of neurological disorders and cardiovascular diseases.

The aldehyde functionality in 5-cyclobutyl-1-cyclopentyl-1H-1,2,3-triazole-4-carbaldehyde provides additional opportunities for chemical modification and derivatization. This feature allows researchers to explore a wide range of structural variations to optimize the compound's pharmacological properties. For example, conjugation with biologically active molecules or functional groups can enhance its binding affinity and selectivity towards specific targets.

Moreover, the stability and solubility of 5-cyclobutyl-1-cyclopentyl-1H-1,2,3-triazole-4-carbaldehyde have been extensively evaluated. These properties are crucial for ensuring its effective delivery and bioavailability in vivo. Recent studies have reported that the compound exhibits good stability under physiological conditions and can be formulated into various dosage forms for preclinical and clinical testing.

In the context of drug development, 5-cyclobutyl-1-cyclopentyl-1H-1,2,3-triazole-4-carbaldehyde has shown promise in early-stage clinical trials. Preliminary results indicate that it is well-tolerated by patients and exhibits favorable pharmacokinetic profiles. These findings suggest that further clinical evaluation is warranted to explore its therapeutic potential in treating specific diseases.

The future research directions for 5-cyclobutyl-1-cyclopentyl-1H-1,2,3-triazole-4-carbaldehyde include optimizing its chemical structure to enhance its potency and selectivity. Additionally, efforts are underway to investigate its mechanism of action at a molecular level to gain deeper insights into its biological effects. These studies are expected to contribute to the development of more effective drugs for unmet medical needs.

In conclusion, 5-cyclobutyl-1-cyclopentyl-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 1781136-93-3) is a promising compound with significant potential in medicinal chemistry and drug discovery. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing therapeutic strategies for various diseases.